3-nitro-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzenesulfonamide

• IUPAC Name: 3-nitro-4-(oxan-4-ylmethoxy)benzenesulfonamide
• InChI: InChI=1S/C12H16N2O6S/c13-21(17,18)10-1-2-12(11(7-10)14(15)16)20-8-9-3-5-19-6-4-9/h1-2,7,9H,3-6,8H2,(H2,13,17,18)
• InChI Key: MTPZILUWHCLEPG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-]
• Molecular Formula: C12H16N2O6S
• Molecular Weight: 316.33 g/mol

Description

3-nitro-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C12H16N2O6S and its molecular weight is 316.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Biological Activity of Metal Complexes : Alaghaz et al. (2015) discuss the biological activity of complexes containing a similar compound, focusing on their interactions with manganese, cobalt, nickel, zinc, and cadmium. These complexes show biological significance (Alaghaz, Zayed, Alharbi, Ammar, & El-Henawy, 2015).

• Synthesis and Bioactivity : Gul et al. (2016) studied derivatives, including 3,4,5-trimethoxy and 4-hydroxy derivatives of a similar compound, observing interesting bioactivity. This research contributes to understanding the bioactive potential of these compounds (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).

• Cytotoxic Activities : Another study by Gul et al. (2017) reveals that synthesized derivatives of a similar compound exhibited cytotoxic activities and affected carbonic anhydrase I and II isoforms (Gul, Yamali, Yesilyurt, Sakagami, Kucukoglu, Gulcin, Gul, & Supuran, 2017).

• Transition Metal Complexes : Research by Gole et al. (2021) indicates that a compound structurally similar to 3-nitro-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzenesulfonamide acts as a ligand in transition metal complexes. The zinc complex, in particular, was noted for its tetrahedral structure (Gole, Pauls, Hartlaub, Nataro, Rossiter, O'Connor, & Chan, 2021).

• Anti-hyperalgesic Action : Lobo et al. (2015) synthesized derivatives that presented anti-hyperalgesic action and showed anti-edematogenic effects in a mouse pathological pain model (Lobo, Oliveira, Brusco, Machado, Timmers, de Souza, Martins, Bonacorso, Dos Santos, Canova, da Silva, & Zanatta, 2015).

• Enhanced Peroxidase Activity : Huang et al. (2019) developed a microwave-assisted approach to synthesize N-(2-nitrophenyl) benzenesulfonamides, enhancing peroxidase activity in response to heavy metal stress (Huang, Liu, Mao, Chen, Wang, & Liu, 2019).

• Kinase Inhibition and Therapeutic Effects : Chang et al. (2017) found that compound 3h, a ZAK inhibitor, strongly inhibits kinase activity and exhibits therapeutic effects on cardiac hypertrophy in a spontaneous hypertensive rat model (Chang, Lu, Shibu, Dai, Luo, Zhang, Li, Zhao, Zhang, Xu, Tu, Zhang, Yun, Huang, & Ding, 2017).

Synthesis routes and methods I

Procedure details

(Tetrahydro-2H-pyran-4-yl)methanol (2.0 g) in tetrahydrofuran (20 mL) was treated with 60% NaH (1.377 g). The solution was stirred for 20 minutes at the room temperature. To this solution was added 4-fluoro-3-nitrobenzenesulfonamide (2.84 g) portion-wise. The reaction was stirred for another 2 hours. The mixture was poured into water, neutralized with 10% HCl, and extracted with ethyl acetate thee times. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified with flash column chromatography on silica gel eluting with 20-60% ethyl acetate in hexanes.

Synthesis routes and methods II

Procedure details

(Tetrahydro-2H-pyran-4-yl)methanol (2.0 g) in tetrahydrofuran (20 mL) was treated with 60% NaH (1.377 g). The mixture was stirred for 20 minutes at the room temperature. To this mixture was added 4-fluoro-3-nitrobenzenesulfonamide (2.84 g) portion-wise. The reaction was stirred for another 2 hours. The mixture was poured into water, neutralized with 10% HC1, and extracted with ethyl acetate three times. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified with flash column chromatography on silica gel eluting with 20%-60% ethyl acetate in hexanes.